6-Amino-N-(3-ethoxyphenyl)pyridine-2-carboxamide;hydrochloride

• IUPAC Name: 6-amino-N-(3-ethoxyphenyl)pyridine-2-carboxamide;hydrochloride
• InChI: InChI=1S/C14H15N3O2.ClH/c1-2-19-11-6-3-5-10(9-11)16-14(18)12-7-4-8-13(15)17-12;/h3-9H,2H2,1H3,(H2,15,17)(H,16,18);1H
• InChI Key: RXRIVRANYOQMID-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC(=C1)NC(=O)C2=NC(=CC=C2)N.Cl
• Molecular Formula: C14H16ClN3O2
• Molecular Weight: 293.75 g/mol

Description

6-Amino-N-(3-ethoxyphenyl)pyridine-2-carboxamide;hydrochloride is a chemical compound that has been extensively studied in the field of medicinal chemistry. It is a pyridine-based compound that has been found to have potential therapeutic applications due to its unique chemical properties.

Scientific Research Applications

Catalytic Activity and Polymorphism

The compound has been explored in the context of its catalytic activities and polymorphic forms. Notably, a related pyridine derivative demonstrated efficiency as a catalyst in the transfer hydrogenation reaction of various ketones under mild conditions. This indicates potential applications in synthetic chemistry and industrial processes. Additionally, the ability of such compounds to exist in multiple polymorphic forms, as determined through crystallographic studies, could have implications for pharmaceutical formulation and material science, offering different physical properties that can be tailored for specific applications (Özdemir et al., 2012).

Anticancer Activity

A series of pyrido[1,2-a]pyrimidine-3-carboxamide derivatives, related to the compound , were synthesized and evaluated for their anticancer activity. The results highlighted compounds with promising anticancer properties, suggesting that modifications of the pyridine-2-carboxamide structure could lead to effective therapeutic agents. This underlines the potential of such derivatives in the development of new anticancer drugs (Kumar et al., 2015).

Antimicrobial Activity

Research into pyridine derivatives has also extended into antimicrobial applications. Compounds structurally related to 6-Amino-N-(3-ethoxyphenyl)pyridine-2-carboxamide; hydrochloride have been synthesized and tested for their antimicrobial efficacy. Some of these derivatives exhibited significant antimicrobial activities, suggesting potential uses in combating bacterial and fungal infections (Abu-Melha, 2014).

Corrosion Inhibition

In the field of materials science, pyridine derivatives have been investigated for their role as corrosion inhibitors. A study on the adsorption and inhibitory effects of certain pyridine derivatives on steel corrosion in acidic environments showed high inhibition efficiency. This suggests potential applications in the protection of metal surfaces in industrial settings, contributing to the longevity and durability of metal components (Ansari et al., 2015).